Cas no 1909306-08-6 (2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid)

• Product Name: 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid
• CAS No: 1909306-08-6
• MDL: MFCD29047262
• CID: 4628466
• PubChem ID: 121552788
• Update Time: 2025-05-24

2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid

• MDL： MFCD29047262

Additional information on 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid

2-(Propan-2-yloxy)Ethyl 3-(Aminomethyl)-5-Methylhexanoate, Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 1909306-08-6, commonly referred to as 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and potential applications of this compound, while incorporating insights from the latest research studies.

Structural Insights and Chemical Properties

The molecular structure of 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate is characterized by a hexanoate backbone with specific substituents. The presence of a propan-2-yloxy group at the second carbon position introduces steric hindrance and enhances the molecule's stability. Additionally, the amino methyl group at the third carbon position imparts amine functionality, which is crucial for various biochemical interactions. The trifluoroacetic acid component further modifies the compound's acidity and reactivity, making it suitable for specific chemical transformations.

Recent studies have highlighted the importance of such structurally complex molecules in drug design. For instance, researchers have explored the role of trifluoroacetic acid as a catalyst in peptide synthesis, underscoring its versatility in organic chemistry. The combination of these functional groups in 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate makes it a valuable precursor in the synthesis of bioactive compounds.

Synthesis and Characterization

The synthesis of 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate involves a multi-step process that includes esterification and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of trifluoroacetic acid as a catalyst has been shown to improve reaction yields and reduce side reactions during the esterification step.

Characterization techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. These studies have revealed key insights into its stereochemistry and conformational flexibility, which are critical for understanding its interactions with biological systems.

Applications in Pharmaceutical Chemistry

The potential applications of 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate are vast, particularly in the field of pharmaceutical chemistry. Its amine functionality makes it a promising candidate for peptide synthesis, where it can serve as a building block for constructing complex biomolecules. Moreover, its ester group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability.

Recent research has also explored the use of this compound in drug delivery systems. The steric hindrance introduced by the propan-2-yloxy group could potentially slow down drug release, making it suitable for controlled-release formulations. Additionally, its compatibility with trifluoroacetic acid suggests its utility in acidic environments, which is advantageous for certain therapeutic applications.

Biomedical Applications and Future Directions

In the biomedical field, 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate holds promise as a precursor for bioactive molecules with anti-inflammatory or anticancer properties. Its ability to form stable complexes with metal ions could also make it useful in metalloenzyme mimics or catalysts for biomedical reactions.

Looking ahead, ongoing research aims to optimize the synthesis process of this compound while exploring its potential as a chiral building block in asymmetric synthesis. The integration of computational chemistry tools with experimental studies is expected to provide deeper insights into its molecular interactions and pharmacokinetics.

In conclusion, CAS No. 1909306-08-6, or 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate, represents a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis and drug development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern pharmaceutical science.